Cas no 1195466-17-1 (N-(4-(5-Acetamido-2-methoxyphenoxy)phenyl)acetamide))

• Product Name: N-(4-(5-Acetamido-2-methoxyphenoxy)phenyl)acetamide)
• CAS No: 1195466-17-1
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 4554706
• Update Time: 2025-06-30

N-(4-(5-Acetamido-2-methoxyphenoxy)phenyl)acetamide) Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4’,5-diacetamido-diphenyl Ether
• N-(4-(5-Acetamido-2-methoxyphenoxy)phenyl)acetamide)

• Inchi： 1S/C17H18N2O4/c1-11(20)18-13-4-7-15(8-5-13)23-17-10-14(19-12(2)21)6-9-16(17)22-3/h4-10H,1-3H3,(H,18,20)(H,19,21)
• InChI Key： ZLVUNXBOKRYPIG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC2=CC(NC(C)=O)=CC=C2OC)C=C1)(=O)C

Additional information on N-(4-(5-Acetamido-2-methoxyphenoxy)phenyl)acetamide)

Exploring the Potential of N-(4-(5-Acetamido-2-methoxyphenoxy)phenyl)acetamide: A Comprehensive Overview

N-(4-(5-Acetamido-2-methoxyphenoxy)phenyl)acetamide, also known by its CAS registry number CAS No. 1195466-17-1, is a complex organic compound with significant potential in various fields of chemical research and application. This compound, characterized by its intricate molecular structure, has garnered attention due to its unique properties and promising applications in drug discovery, material science, and biotechnology. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its behavior and utility.

The molecular structure of N-(4-(5-Acetamido-2-methoxyphenoxy)phenyl)acetamide comprises a phenyl ring substituted with an acetamido group at the 5-position and a methoxy group at the 2-position. This substitution pattern is crucial for its pharmacokinetic properties, as it influences solubility, bioavailability, and metabolic stability. The presence of the acetamido group also contributes to its potential as a bioisostere in drug design, offering a balance between lipophilicity and hydrogen bonding capacity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the role of CAS No. 1195466-17-1 in modulating enzyme activity, particularly in kinases and proteases, which are key targets in oncology and inflammatory diseases. Computational docking studies have demonstrated that this compound exhibits favorable binding affinities to these targets, suggesting its potential as a lead compound in drug discovery pipelines.

In addition to its pharmacological applications, N-(4-(5-Acetamido-2-methoxyphenoxy)phenyl)acetamide has shown promise in material science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been investigated for use in nanotechnology applications. These SAMs exhibit remarkable stability under physiological conditions, making them ideal candidates for biosensor development and drug delivery systems.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and amide bond formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high yields. These developments underscore the importance of green chemistry principles in modern organic synthesis.

Moreover, the compound's photophysical properties have been studied extensively. Research indicates that CAS No. 1195466-17-1 exhibits strong fluorescence under UV irradiation, which could be exploited for imaging applications in biomedical research. Its fluorescence quantum yield has been optimized through structural modifications, further enhancing its utility in this domain.

In conclusion, N-(4-(5-Acetamido-2-methoxyphenoxy)phenyl)acetamide represents a versatile molecule with diverse applications across multiple disciplines. Its unique structural features, combined with recent research advancements, position it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make significant contributions to the field of chemical science.